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Compound of Interest

Compound Name:
7-Methyl-1H-pyrazolo[4,3-

b]pyridine

CAS No.: 1130309-70-4

Cat. No.: B1530294

Get Quote

A Privileged Scaffold for Type I/II Kinase Inhibition[1][2]

Executive Summary
7-Methyl-1H-pyrazolo[4,3-b]pyridine (CAS: 1130309-70-4) is a fused bicyclic heteroaromatic

system comprising a pyrazole ring fused to a pyridine ring.[1][2][3][4] It serves as a bioisostere

for the indole and azaindole scaffolds commonly found in oncology therapeutics.[1][4]

Its significance lies in its ability to function as a robust hinge-binding motif in ATP-competitive

kinase inhibitors.[1][2][4] The 7-methyl substitution provides a critical vector for controlling

selectivity by inducing steric clashes with the "gatekeeper" residues in specific kinase pockets,

distinguishing it from its unmethylated congeners.[1][2][4]
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Property Data

CAS Number 1130309-70-4

Molecular Formula C₇H₇N₃

Molecular Weight 133.15 g/mol

Topological Polar Surface Area 41.6 Å²

Key Application Kinase Inhibition (c-Met, TRK, Mps1)

Chemical Architecture & Numbering
Understanding the numbering is vital for SAR (Structure-Activity Relationship) analysis.[1][2][4]

In the 1H-pyrazolo[4,3-b]pyridine system, the pyridine nitrogen is located at position 4.[1][2][4]

Positions 1 & 2 (N): Pyrazole nitrogens.[1][4] N1 is typically the site of alkylation or

ribosylation; N2 is the acceptor in the tautomeric equilibrium.[1][4]

Position 7 (C): The site of the methyl group in this specific topic.[1][4] This position

corresponds to the C4 position of the pyridine precursor.[1][4]

Fusion Bond: Between C3a and C7a.[1][4]

Tautomerism
The molecule exists in a tautomeric equilibrium between the 1H- and 2H- forms.[1][2][4][5] In

solution, the 1H-tautomer is generally thermodynamically favored, but binding to a protein

target (e.g., the kinase hinge region) can stabilize the 2H-form depending on the hydrogen

bond donor/acceptor requirements of the pocket.[1][2]

Chemical Synthesis Strategies
The synthesis of the 7-methyl derivative requires regiospecific construction of the bicyclic core.

[1][2][4] The most robust industrial route utilizes a 2-chloro-3-nitropyridine precursor.[1][2][4]
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To install the methyl group at position 7, the starting pyridine must bear a methyl group at

position 4 relative to the pyridine nitrogen.[1][4]

Precursor: 2-Chloro-4-methyl-3-nitropyridine.[1][2][4]

Protocol: The Hydrazine Cyclization Route
This method is preferred for its scalability and high yield.[1][4]

Step 1: SNAr Hydrazinolysis
Displacement of the 2-chloro group with hydrazine.[1][2][4]

Reagents: Hydrazine hydrate (

), Ethanol.[1][4][6]

Conditions: Reflux, 4 hours.[1][4]

Mechanism: Nucleophilic aromatic substitution (

).[1][4] The nitro group at C3 activates the C2-Cl bond.[1][2][4]

Step 2: Reductive Cyclization
Reduction of the nitro group leads to an amine, which then condenses with the hydrazine

moiety (often requiring a carbon source like orthoformate if not pre-functionalized, or

spontaneous cyclization if a suitable leaving group is present).[1][4] However, a more direct

modern variant involves reducing the nitro group to an amine, followed by diazotization and

internal cyclization (Modified Japp-Klingemann) or using an orthoformate cyclization.[1][4]

Optimized Laboratory Protocol (via Acetal/Orthoformate):

Intermediate: 2-Hydrazino-4-methyl-3-nitropyridine.[1][2][4]

Reduction: Hydrogenation (

, Pd/C) to yield 2-hydrazino-4-methyl-3-aminopyridine (unstable).[1][2][4]

Cyclization: Treat immediately with Triethyl Orthoformate (TEOF) and catalytic acid (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://splendidlab.com/products/9283
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://splendidlab.com/products/9283
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://www.researchgate.net/figure/Biologically-active-pyrazolo-4-3-bpyridines_fig1_367178886
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://splendidlab.com/products/9283
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://splendidlab.com/products/9283
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/Gumarontinib
https://splendidlab.com/products/9283
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Pyrazolo_4_3-b_pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1530294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-TsOH).[1][4]

Yield: ~65-75% over two steps.

2-Chloro-4-methyl-
3-nitropyridine

2-Hydrazino-4-methyl-
3-nitropyridine

N2H4·H2O, EtOH
Reflux (SNAr) 7-Methyl-1H-pyrazolo

[4,3-b]pyridine

1. H2, Pd/C (Red)
2. HC(OEt)3, H+ (Cyclization)

Click to download full resolution via product page

Figure 1: Synthetic pathway for the 7-methyl-1H-pyrazolo[4,3-b]pyridine core.[1][2]

Medicinal Chemistry & Biological Applications
The 7-methyl-1H-pyrazolo[4,3-b]pyridine scaffold is a potent template for kinase inhibitors.[1]

[2][4]

Mechanism of Action: Hinge Binding
In the ATP-binding pocket of kinases:[1][2]

Acceptor: The Nitrogen at position 4 (pyridine N) often acts as a Hydrogen Bond Acceptor

(HBA) interacting with the backbone NH of the hinge region.[1][4]

Donor: The NH at position 1 (pyrazole) acts as a Hydrogen Bond Donor (HBD) to the

backbone carbonyl.[1][4]

The 7-Methyl Role: This group projects into the solvent-accessible region or towards the

gatekeeper residue.[1][2][4] A methyl group here can induce selectivity by clashing with

larger gatekeeper residues in off-target kinases, while being accommodated by smaller

residues (e.g., Threonine or Alanine) in the target.[1][4]

Case Study: c-Met Inhibition (Glumetinib Class)
Glumetinib utilizes a pyrazolo[4,3-b]pyridine core.[1][2][4] The scaffold allows the molecule to

adopt a U-shaped conformation, essential for binding to the c-Met kinase domain.[1][2][4]

Target: c-Met (Hepatocyte Growth Factor Receptor).[1][2][4]
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Binding Mode: The scaffold anchors the inhibitor in the adenine-binding pocket.[1][2][4]

Clinical Relevance: Used in treating non-small cell lung cancer (NSCLC) with MET

alterations.[1][4]

SAR Vectors[2][5]
N1 Position: Ideal for attaching solubilizing groups (e.g., piperazine, morpholine) to improve

pharmacokinetic profiles.[1][4]

C3 Position: Key vector for extending into the hydrophobic back-pocket (selectivity pocket).

[1][2][4] Aryl or heteroaryl groups are typically installed here via Suzuki-Miyaura coupling.[1]

[2][4]

C5/C6 Positions: Secondary vectors for fine-tuning electronic properties.[1][2][4]

7-Methyl-1H-pyrazolo
[4,3-b]pyridine Core

Kinase Hinge Region
(Glu-Met-Lys)

H-Bonds (N4 & N1)

Gatekeeper Residue
(Selectivity Filter)

7-Methyl Steric Interaction

Solvent Front
(Solubility)

N1-Derivatization

Click to download full resolution via product page

Figure 2: Pharmacophore mapping of the scaffold within the kinase ATP-binding pocket.[1][2]

Experimental Protocols
Protocol A: Synthesis of the Core
Objective: Synthesis of 7-Methyl-1H-pyrazolo[4,3-b]pyridine.[1][2][3][7]

Hydrazinolysis:

Dissolve 10.0 g (53.6 mmol) of 2-chloro-4-methyl-3-nitropyridine in 100 mL of ethanol.
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Add 13 mL (268 mmol) of hydrazine hydrate dropwise.

Reflux at 80°C for 4 hours. Monitor by TLC (EtOAc:Hexane 1:1).[1][4]

Cool to 0°C. Filter the yellow precipitate (2-hydrazino intermediate).[1][2][4] Wash with cold

ethanol.[1][4]

Cyclization:

Suspend the intermediate in 150 mL of Triethyl Orthoformate (TEOF).

Add catalytic

-toluenesulfonic acid (100 mg).[1][2][4]

Heat to reflux (146°C) for 12 hours.

Evaporate TEOF under reduced pressure.

Purify via flash column chromatography (DCM:MeOH 95:5).[1][4]

Expected Yield: ~60% overall.

Protocol B: Suzuki Coupling at C3 (General)
Objective: Functionalization of the core for SAR studies. Requires prior halogenation (e.g.,

bromination at C3).[1][4]

Reagents: 3-Bromo-7-methyl-1H-pyrazolo[4,3-b]pyridine (1.0 eq), Aryl Boronic Acid (1.2

eq),

(0.05 eq),

(3.0 eq).[1][2][4]

Solvent: Dioxane:Water (4:1).

Procedure: Degas solvents. Heat at 90°C under

for 16 hours.
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Workup: Extract with EtOAc, wash with brine, dry over

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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